Cas no 2126163-15-1 (2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)-)

• Product Name: 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)-
• CAS No: 2126163-15-1
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 5255874
• Update Time: 2025-05-20

2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)-

• Inchi： 1S/C7H12F3NO/c8-7(9,10)6-3-1-2-5(4-11)12-6/h5-6H,1-4,11H2
• InChI Key： JIFZIESCAUWHNQ-UHFFFAOYSA-N
• SMILES： C1(CN)OC(C(F)(F)F)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)-

2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)-: A Comprehensive Overview

2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)-, also known by its CAS number 2126163-15-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of tetrahydropyran derivatives, which have been extensively studied for their diverse applications in drug discovery and materials science. The presence of a trifluoromethyl group at the 6-position introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

The synthesis of 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)- typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the efficient construction of the tetrahydropyran ring system, ensuring high yields and enantioselectivity. The incorporation of the trifluoromethyl group is often achieved through electrophilic substitution or nucleophilic aromatic substitution reactions, depending on the specific precursor used.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Researchers have demonstrated that 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)- can serve as a versatile scaffold for the development of kinase inhibitors, which are critical in anticancer therapy. The trifluoromethyl group contributes to the molecule's lipophilicity and stability, enhancing its pharmacokinetic profile. Recent studies have highlighted its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, making it a valuable candidate for preclinical testing.

In addition to its therapeutic potential, 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)- has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting polymers and thin-film transistors. The trifluoromethyl group plays a crucial role in tuning the molecule's electronic characteristics, enabling better charge transport properties. This has led to increased interest in exploring its applications in flexible electronics and optoelectronic devices.

The structural versatility of 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)- also makes it an attractive substrate for click chemistry and other modular synthetic strategies. These approaches allow for rapid assembly of complex molecules with high precision, facilitating the exploration of new chemical space. Recent collaborative efforts between academic and industrial researchers have resulted in novel derivatives with enhanced bioactivity and selectivity.

In terms of safety and handling, it is important to note that while 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)- is not classified as a hazardous substance under standard conditions, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety protocols. This includes using appropriate personal protective equipment and maintaining good ventilation in the workspace.

In conclusion, 2H-Pyran-2-methanamine, tetrahydro-6-(trifluoromethyl)-, with its CAS number 2126163-15-1, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and structural flexibility continue to drive innovative research efforts, positioning it as a key player in future advancements in drug discovery and materials science.